N-(4-(7-ethoxybenzofuran-2-yl)thiazol-2-yl)benzofuran-2-carboxamide

• IUPAC Name: N-[4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C22H16N2O4S/c1-2-26-17-9-5-7-14-11-18(28-20(14)17)15-12-29-22(23-15)24-21(25)19-10-13-6-3-4-8-16(13)27-19/h3-12H,2H2,1H3,(H,23,24,25)
• InChI Key: ZFAOVNFQTMEROA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC2=C1OC(=C2)C3=CSC(=N3)NC(=O)C4=CC5=CC=CC=C5O4
• Molecular Formula: C22H16N2O4S
• Molecular Weight: 404.4 g/mol

Description

“N-(4-(7-ethoxybenzofuran-2-yl)thiazol-2-yl)benzofuran-2-carboxamide” is a chemical compound. It contains a thiazole ring, which is a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. Thiazoles are members of the azole heterocycles that include imidazoles and oxazoles.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity is estimated by the chemical shift of the ring proton.

Scientific Research Applications

Anticancer Properties

• Benzofuran derivatives have garnered attention due to their potential as anticancer agents. . Researchers have evaluated the chemical structure of various benzofuran derivatives to guide the design of new drugs for cancer therapy. Investigating the specific anticancer mechanisms and target pathways of this compound could provide valuable insights.

Complement Inhibition

• . Understanding how our compound interacts with the complement system could pave the way for novel therapeutic strategies.

Nucleoside Enhancement

• Benzofuran derivatives can be structurally modified to enhance their biological activity. . Investigating the impact of our compound on nucleoside metabolism and cellular processes could reveal novel therapeutic avenues.

Neuroprotective Effects

• Some benzofuran derivatives exhibit neuroprotective properties. Research has explored their potential in mitigating neurodegenerative diseases and enhancing neuronal survival. .

Mechanism of Action

Target of Action

It is known that benzofuran compounds, which are part of the structure of this compound, have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .

Mode of Action

It is known that benzofuran compounds can interact with various biological targets due to their versatile structure . The compound’s interaction with its targets could lead to changes in cellular processes, potentially contributing to its biological activities.

Biochemical Pathways

Thiazole derivatives, which are also part of the structure of this compound, have been found to have diverse biological activities, suggesting that they may affect multiple biochemical pathways .

Pharmacokinetics

For instance, the presence of the ethoxy group could enhance the compound’s lipophilicity, potentially improving its absorption and distribution .

Result of Action

Given the biological activities of benzofuran and thiazole derivatives, it is possible that the compound could have effects such as inhibiting tumor growth, killing or inhibiting the growth of bacteria, reducing oxidative stress, or inhibiting viral replication .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, factors such as pH and temperature could affect the compound’s stability and its interaction with its targets. Additionally, the presence of other substances, such as proteins or lipids, could influence the compound’s absorption and distribution .